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Compound of Interest

Compound Name: Cefetamet sodium

Cat. No.: B1668831

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Cefetamet sodium,
administered as its oral prodrug Cefetamet pivoxil, in the treatment of pediatric respiratory
infections. The information is compiled from various clinical studies and pharmacological
reviews, focusing on its mechanism of action, pharmacokinetic profile, clinical efficacy, and
safety in the pediatric population.

Introduction

Cefetamet pivoxil is an oral third-generation cephalosporin antibiotic.[1][2] Following oral
administration, it is hydrolyzed to its active metabolite, cefetamet.[2][3] Its broad spectrum of
activity against common respiratory pathogens makes it a valuable option for treating
community-acquired respiratory tract infections in children.[1] Cefetamet has demonstrated
efficacy in treating a range of infections, including pneumonia, otitis media, and
pharyngotonsillitis in the pediatric population.

Mechanism of Action

Cefetamet exerts its bactericidal effect by inhibiting the synthesis of the bacterial cell wall. Like
other B-lactam antibiotics, its primary targets are the penicillin-binding proteins (PBPs), which
are enzymes crucial for the final steps of peptidoglycan synthesis. By binding to and
inactivating these enzymes, particularly PBP 1a and PBP 3, cefetamet disrupts the cross-
linking of peptidoglycan chains. This leads to a weakening of the cell wall, making the
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bacterium susceptible to osmotic lysis and ultimately causing cell death. Cefetamet is also
stable against many B-lactamases, the enzymes produced by some bacteria to confer
resistance to (-lactam antibiotics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1668831?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/18611612/
https://pubmed.ncbi.nlm.nih.gov/18611612/
https://pubmed.ncbi.nlm.nih.gov/7684677/
https://pubmed.ncbi.nlm.nih.gov/7684677/
https://drugtodayonline.com/drug-directory/drug_info/cefetamet-pivoxil-hydrochloride
https://www.benchchem.com/product/b1668831#application-of-cefetamet-sodium-in-pediatric-respiratory-infections
https://www.benchchem.com/product/b1668831#application-of-cefetamet-sodium-in-pediatric-respiratory-infections
https://www.benchchem.com/product/b1668831#application-of-cefetamet-sodium-in-pediatric-respiratory-infections
https://www.benchchem.com/product/b1668831#application-of-cefetamet-sodium-in-pediatric-respiratory-infections
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1668831?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668831?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668831?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

